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For Researchers, Scientists, and Drug Development Professionals

The Cognitive Test Application (Cotapp) is a computerized assessment tool designed to

measure attention, information processing, and executive functions in children aged 6 to 12

years old.[1][2][3][4][5] Developed in the Netherlands, this tool aims to provide a reliable and

valid cognitive profile of a child's strengths and weaknesses in a relatively short time frame,

typically around 35 to 40 minutes.[2][3] The test is presented as a game to the child, enhancing

engagement.[2][5] It is a self-paced assessment, meaning the child's response time dictates

the progression of the test, making it suitable for children with varying processing speeds.[3]

The normative sample for the Cotapp consists of 1,032 Dutch children.[1][2] For validation

purposes, the test was also administered to 79 children with ADHD, and test-retest reliability

was examined in a sample of 127 children.[1][2] The Cotapp generates 22 basic and 46

specialized parameters from the child's performance.[1][2]

Core Cognitive Domains Assessed
The Cotapp is structured to evaluate a range of cognitive functions that are critical for

academic learning and daily life. These domains include:
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Processing Speed: The speed and efficiency with which a child can process simple and

complex information.

Attention: The ability to sustain focus and regulate arousal levels.

Executive Control: Higher-order cognitive processes including inhibition, working memory,

and cognitive flexibility.

(Working) Memory: The capacity to hold and manipulate information for short periods.

Learning Speed: The rate at which a child's performance improves with practice and

feedback.

Behavior during the task: Observational data on motor and verbal restlessness.[3]

Experimental Protocols
The Cotapp consists of seven distinct blocks, each designed to measure specific cognitive

functions. The administration is individualized and conducted in a quiet, low-distraction

environment.[3] The child interacts with the test on a computer, responding to stimuli using

designated "yes" (ja) and "no" (nee) buttons on the keyboard.[1] Each block is preceded by

instructions and practice trials to ensure the child understands the task.[3] The test includes

standardized coaching rules for children who require additional support, and the amount of

coaching provided is factored into the final scores.[3]

The following table details the experimental protocol for each of the seven blocks of the

Cotapp test.
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Block Title
Cognitive
Function(s)
Measured

Experiment
al Protocol

Number of
Trials

Inter-
Stimulus
Interval (ISI)

1

Simple

Processing

Speed

Basic

processing

speed

A single

character,

"Cotapp,"

appears on

the screen.

The child

must press

the "yes"

button as

quickly as

possible. This

is a one-

choice

reaction time

task.

6 practice, 20

test[1]

400 - 750

ms[1]

2

Multiple

Processing

Speed

Complex

processing

speed,

attention

Either

"Cotapp" or

his friend

appears on

the screen.

The child

must press

the "yes"

button for

"Cotapp" and

the "no"

button for his

friend. This is

a two-choice

reaction time

task.

6 practice, 30

test[1]

400 - 750

ms[1]
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3
Acceleration

Capacity

Reward

sensitivity,

learning

speed

The protocol

is the same

as Block 2,

but the child

receives

points and

auditory/visua

l rewards for

correct and

timely

responses.

Not specified

in search

results.

Not specified

in search

results.

4
Interference

Sensitivity

Inhibition,

cognitive

flexibility

"Cotapp" or

his friend

appears on

either the left

or right side

of the screen,

creating

compatible

and

incompatible

stimulus-

response

pairings. The

child must

inhibit the

prepotent

response to

press the

button on the

same side as

the stimulus

and instead

follow the rule

(Cotapp =

yes, friend =

no).

6 practice, 40

test[1]

Not specified

in search

results.
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5
Working

Memory

Working

memory,

cognitive

flexibility

This block

consists of

three

adaptive sub-

blocks of

increasing

difficulty: 1) a

1-back task,

2) a 2-back

task, and 3) a

2-back task

with proactive

interference.

The child

must indicate

if the current

stimulus is

the same as

the one

presented

one or two

trials

previously.

Not specified

in search

results.

Not specified

in search

results.

6
Waiting Self-

Discipline

Delay of

gratification,

decision

making

The child is

presented

with a choice

between a

small,

immediate

reward (fewer

points after a

short wait)

and a larger,

delayed

reward (more

points after a

longer wait).

Not specified

in search

results.

Not specified

in search

results.
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7

Sustained

Attention &

Arousal

Regulation

Sustained

attention,

arousal

regulation

Part 1: A

repetition of

the two-

choice

reaction time

task from

Block 2 to

measure

sustained

attention after

a period of

cognitive

effort. Part 2:

The two-

choice

reaction time

task

continues,

but with

longer and

unpredictable

inter-stimulus

intervals to

assess the

child's ability

to maintain

arousal.

Part 1: Not

specified in

search

results. Part

2: 20 test[1]

Part 1: Not

specified in

search

results. Part

2: Standard

ISI extended

by 3000 or

6000 ms[1]

Quantitative Data
The Cotapp generates a rich dataset of 22 basic and 46 specialized parameters. While the

primary research indicates strong psychometric properties, specific quantitative data on

reliability and validity are not readily available in the public domain. The developers report that

the split-half reliability for most basic parameters is "good," and the test-retest reliability ranges

from "moderate to good."[1] Validity studies have shown that Cotapp outcomes correlate with

intelligence, academic performance, and the presence of ADHD.[1]
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Reliability

Reliability Type Finding

Split-Half Reliability
Reported as "good" for most of the 22 basic

outcome measures.[1]

Test-Retest Reliability
Varies from "moderate to good" for the basic

outcome measures.[1]

Validity

Validity Type Correlating Measures Finding

Concurrent Validity

Intelligence (e.g., WISC),

Academic Achievement

(school performance)

Cotapp outcomes show

associations with intelligence

and school performance.[1]

Clinical Validity ADHD diagnosis

The test differentiates between

typically developing children

and children with ADHD.[1]

Note: Specific correlation coefficients were not available in the reviewed literature.

Visualizations
Experimental Workflow of the Cotapp Test
The following diagram illustrates the sequential workflow of the Cotapp test administration.
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Test Setup

Test Blocks

Test Completion

Individual Administration in Quiet Room

Initial Instructions & Introduction to 'Cotapp' Character

Block 1: Simple Processing Speed

Practice

Block 2: Multiple Processing Speed

Practice

Block 3: Acceleration Capacity

Practice

Block 4: Interference Sensitivity

Practice

Block 5: Working Memory

Practice

Block 6: Waiting Self-Discipline

Practice

Block 7: Sustained Attention & Arousal Regulation

Practice

Test Completion

Automated Generation of Basic & Specialized Reports

Start Block 1

Start Block 2

Start Block 3

Start Block 4

Start Block 5

Start Block 6

Start Block 7

Click to download full resolution via product page

Caption: The sequential workflow of the Cotapp test from setup to report generation.
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Logical Relationships of Cotapp Cognitive Domains
This diagram illustrates the logical relationship between the core cognitive domains assessed

by the Cotapp and the specific test blocks designed to measure them.

Core Cognitive Domains Cotapp Test Blocks

Processing Speed

Block 1: Simple RT

Block 2: Choice RT

Attention Block 7: Sustained Attention & Arousal

Executive Control Block 4: Interference

Block 5: N-Back TaskWorking Memory

Learning Speed Block 3: Rewarded RT

Decision Making Block 6: Delay Choice
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Click to download full resolution via product page

Caption: Mapping of Cotapp test blocks to the primary cognitive domains they assess.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219975?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

